Cas no 2227815-34-9 (rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227815-34-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6054802
• PubChem ID: 165677085
• Update Time: 2025-10-31

rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1772853
• rac-[(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227815-34-9

• Inchi： 1S/C14H21NO/c1-9-6-5-7-11(16-4)12(9)13-10(8-15)14(13,2)3/h5-7,10,13H,8,15H2,1-4H3/t10-,13+/m1/s1
• InChI Key： UIJFCCHMDYBSCR-MFKMUULPSA-N
• SMILES： O(C)C1=CC=CC(C)=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227815-34-9)

The compound rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227815-34-9) is a cyclopropylmethanamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylcyclopropyl core and methoxy-methylphenyl substituent, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) targeting molecules and enzyme inhibition.

In recent years, the demand for chiral building blocks like rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine has surged due to their utility in asymmetric synthesis. The compound's stereochemistry (1R,3R configuration) is critical for its bioactivity, aligning with trends in precision medicine and targeted therapy. A 2023 study highlighted its potential as a precursor for neuroprotective agents, addressing growing concerns around neurodegenerative diseases—a hot topic in both academic and industry forums.

From a synthetic chemistry perspective, the cyclopropylmethanamine scaffold of this compound offers rigidity and metabolic stability, properties highly sought after in small-molecule drug design. Its methoxy and methyl groups enhance lipophilicity, improving blood-brain barrier permeability—a key consideration for CNS-active compounds. These attributes have sparked discussions in medicinal chemistry circles about optimizing its pharmacokinetic profile.

Environmental and regulatory factors also play a role in its applications. Unlike volatile organic compounds, rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine exhibits low ecological toxicity, making it suitable for green chemistry initiatives. This aligns with the pharmaceutical industry's shift toward sustainable synthesis, a frequently searched topic among chemists and environmental scientists.

Analytical characterization of this compound typically involves advanced techniques such as HPLC chiral separation and X-ray crystallography to confirm its stereopurity—a common challenge with racemic mixtures. Recent advancements in AI-assisted molecular modeling have further accelerated its study, enabling researchers to predict its interactions with biological targets more efficiently.

In agrochemical contexts, derivatives of rac-(1R,3R)-3-(2-methoxy-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine show promise as plant growth regulators. Its structural motifs resemble those of commercially successful pyrethroid analogs, though without the ecological drawbacks of traditional pesticides—a nuance often queried in agricultural chemistry databases.

Future research directions may explore its structure-activity relationships (SAR) through systematic derivatization, particularly focusing on the methoxy positional isomerism and cyclopropyl ring strain effects. Such studies could unlock novel applications in GPCR modulation or ion channel targeting, areas dominating recent patent filings.